Cas no 8059-24-3 (Vitamin B6)

Vitamin B6 Properties

Names and Identifiers

• Vitamin B6
• 5-((3AR,6S,6AS)-2-OXO-HEXAHYDRO-THIENO[3,4-D]IMIDAZOL-6-YL)-PENTANOIC ACID
• BIOEPIDERM
• BIOS H
• (+)-BIOTIN
• BIOTIN
• BIOTIN, IMMOBILIZED ON DEXTRAN
• BIOTIN, IMMOBILIZED ON DEXTRAN-LYSINE
• BIOTINUM
• BIOTIN(V-H)
• CIS-HEXAHYDRO-2-OXO-1H-THIENE[3,4]IMIDAZOLE-4-VALERIC ACID
• COENZYME R
• D(+)-BIOTIN
• D-BIOTIN
• D-CIS-HEXAHYDRO-2-OXO-1H-THIENO[3,4-D]IMIDAZOLE-4-PENTANOIC ACID
• FACTOR S
• HEXAHYDRO-2-OXO-1H-THIENO[3,4-D]IMIDAZOLE-4-PENTANOIC ACID
• PHOTOPROBE(R) BIOTIN
• RONACARE(TM) BIOTIN PLUS
• VITAMIN B7
• VITAMIN H
• (5-hydroxy-4,6-dimethylpyridin-3-yl)methyl phosphate
• Pyridoxine HCL
• 2,4-Dimethyl-5-(phosphonatooxymethyl)pyridin-3-ol
• NS00020888
• Vitamin B6,(S)
• FT-0636608
• Vitamin B 6
• A19429
• 8059-24-3
• EINECS 232-503-8
• AKOS015891944
• +Expand

• InChIKey： RBCOYOYDYNXAFA-UHFFFAOYSA-L
• Inchi： 1S/C8H12NO5P/c1-5-7(4-14-15(11,12)13)3-9-6(2)8(5)10/h3,10H,4H2,1-2H3,(H2,11,12,13)/p-2
• SMILES： O=P(OCC1=CN=C(C)C(O)=C1C)([O-])[O-]

Computed Properties

• Exact Mass: 231.03000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 231.02965942 g/mol
• Heavy Atom Count: 15
• Complexity: 244
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.9
• Topological Polar Surface Area: 106Ų
• Molecular Weight: 231.14

Experimental Properties

• LogP: 1.88970
• PSA: 115.35000
• Boiling Point: 567.6±60.0 °C at 760 mmHg
• Melting Point: 231-233 °C(lit.)
• Vapor Pressure: 25°C时0.0±1.6 mmHg
• Flash Point: 297.1±32.9 °C
• Solubility: H2O: 0.2 mg/mL Solubility increases with addition of 1 N NaOH.
• Color/Form: Colorless crystal power
• Density: No data available

Related Categories

• Solvents and Organic Chemicals Organic Compounds